1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-nitrophenyl)ethen yl)-, (E)-
1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-nitrophenyl)ethen yl)-, (E)-
Brand Name:
Vulcanchem
CAS No.:
155271-82-2
VCID:
VC0129557
InChI:
InChI=1S/C17H17N5O4/c1-3-20-15-14(16(23)21(4-2)17(20)24)18-13(19-15)9-8-11-6-5-7-12(10-11)22(25)26/h5-10H,3-4H2,1-2H3,(H,18,19)/b9-8+
SMILES:
CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-]
Molecular Formula:
C17H17N5O4
Molecular Weight:
355.3 g/mol
1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-nitrophenyl)ethen yl)-, (E)-
CAS No.: 155271-82-2
Main Products
VCID: VC0129557
Molecular Formula: C17H17N5O4
Molecular Weight: 355.3 g/mol
| CAS No. | 155271-82-2 |
|---|---|
| Product Name | 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-nitrophenyl)ethen yl)-, (E)- |
| Molecular Formula | C17H17N5O4 |
| Molecular Weight | 355.3 g/mol |
| IUPAC Name | 1,3-diethyl-8-[(E)-2-(3-nitrophenyl)ethenyl]-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C17H17N5O4/c1-3-20-15-14(16(23)21(4-2)17(20)24)18-13(19-15)9-8-11-6-5-7-12(10-11)22(25)26/h5-10H,3-4H2,1-2H3,(H,18,19)/b9-8+ |
| Standard InChIKey | YTPVZGZXIQZGGU-CMDGGOBGSA-N |
| Isomeric SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)/C=C/C3=CC(=CC=C3)[N+](=O)[O-] |
| SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
| Canonical SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
| Synonyms | 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-nitrophenyl)ethen yl)-, (E)- |
| PubChem Compound | 6448928 |
| Last Modified | Nov 11 2021 |
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